Cas no 896615-23-9 (3-fluoro-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}benzamide)

• Product Name: 3-fluoro-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}benzamide
• CAS No: 896615-23-9
• MF: C₁₉H₁₇FN₂OS
• MW: 340.414486646652
• CID: 5479980
• Update Time: 2025-05-20

3-fluoro-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-[2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]ethyl]benzamide
• 3-fluoro-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}benzamide

• Inchi： 1S/C19H17FN2OS/c1-13-4-2-6-15(10-13)19-22-17(12-24-19)8-9-21-18(23)14-5-3-7-16(20)11-14/h2-7,10-12H,8-9H2,1H3,(H,21,23)
• InChI Key： DRAMAHXSPCAQQY-UHFFFAOYSA-N
• SMILES： C(NCCC1=CSC(C2=CC=CC(C)=C2)=N1)(=O)C1=CC=CC(F)=C1

Additional information on 3-fluoro-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}benzamide

3-Fluoro-N-{2-[2-(3-Methylphenyl)-1,3-thiazol-4-yl]ethyl}benzamide

3-Fluoro-N-{2-[2-(3-Methylphenyl)-1,3-thiazol-4-yl]ethyl}benzamide, also known by its CAS number 896615-23-9, is a highly specialized organic compound with significant applications in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and potential bioactivity. The molecule consists of a benzamide core with a fluoro substituent at the 3-position, coupled with a thiazole ring system substituted with a methylphenyl group. This combination of functional groups makes it a promising candidate for various pharmacological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern methodologies such as microwave-assisted synthesis and catalytic coupling reactions. These techniques have not only improved the yield but also enhanced the purity of the final product, making it more suitable for biological evaluations. The compound's structure has been extensively studied using computational chemistry tools, which have provided insights into its electronic properties and potential interactions with biological targets.

The thiazole ring in 896615-23-9 is a key structural element that contributes to the compound's bioactivity. Thiazoles are known for their ability to act as hydrogen bond donors and acceptors, which are critical for molecular recognition in biological systems. Additionally, the presence of the methylphenyl group introduces hydrophobicity into the molecule, potentially enhancing its membrane permeability and bioavailability. These properties make 896615-23-9 a valuable tool in drug discovery programs targeting various therapeutic areas.

One of the most recent studies on this compound has focused on its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases. Researchers have reported that 896615-23-9 exhibits moderate inhibitory activity against acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. The compound's ability to interact with the active site of AChE suggests that it could serve as a lead molecule for developing more potent inhibitors. Furthermore, preliminary toxicity studies indicate that 896615-23-9 has a favorable safety profile, with low cytotoxicity against human cell lines.

In addition to its enzymatic activity, 896615-23-9 has also been investigated for its potential anti-inflammatory properties. Experimental data suggest that the compound can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings highlight its potential application in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 896615-23-9 involves a multi-step process that begins with the preparation of the thiazole ring system. The key steps include the formation of the thiazole heterocycle via cyclization reactions, followed by functionalization to introduce the benzamide and fluoro substituents. The use of protecting groups and selective deprotection strategies ensures that the final product retains its desired stereochemistry and functionality.

From an analytical standpoint, 896615-23-9 has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and MS. These analyses confirm the compound's purity and structural integrity, which are essential for accurate biological testing. The compound's solubility properties have also been evaluated under various conditions, providing valuable information for formulation development.

In conclusion, 896615-23-9, or 3-fluoro-N-{2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]ethyl}benzamide, represents a significant advancement in medicinal chemistry due to its unique structure and promising bioactivity. With ongoing research focusing on optimizing its pharmacokinetic properties and exploring its therapeutic potential, this compound holds great promise for future drug development efforts.